Cas no 88357-16-8 (4-(tert-butylsulfanyl)benzenecarbaldehyde)

4-(tert-Butylsulfanyl)benzenecarbaldehyde is a specialized aromatic aldehyde featuring a tert-butylthio substituent at the para position of the benzene ring. This structural configuration imparts unique reactivity and stability, making it a valuable intermediate in organic synthesis, particularly for the preparation of sulfur-containing compounds. The tert-butylthio group enhances steric and electronic properties, influencing selectivity in cross-coupling and condensation reactions. Its well-defined molecular structure ensures consistent performance in applications such as pharmaceutical and agrochemical research. The compound is typically supplied in high purity, ensuring reliable results in synthetic workflows. Proper handling under inert conditions is recommended due to its sensitivity to oxidation.
4-(tert-butylsulfanyl)benzenecarbaldehyde structure
88357-16-8 structure
Product Name:4-(tert-butylsulfanyl)benzenecarbaldehyde
CAS No:88357-16-8
MF:C11H14OS
MW:194.293262004852
MDL:MFCD08443944
CID:709420
PubChem ID:11401312
Update Time:2025-06-08

4-(tert-butylsulfanyl)benzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,4-[(1,1-dimethylethyl)thio]-
    • 4-(tert-Butylsulfanyl)benzenecarbaldehyde
    • 4-(TERT-BUTYLTHIO)BENZALDEHYDE
    • 4-tert-butylsulfanylbenzaldehyde
    • 4-(1,1-dimethylethylthio)benzaldehyde
    • 4-(t-butylthio)benzaldehyde
    • 4-(tert-butylsulfanyl)benzaldehyde
    • 4-(tert-Butylsulphanyl)benzaldehyde
    • 4-tert-Thiobutoxy-benzaldehyd
    • p-tert-Butylthiobenzaldehyde
    • tertbutylsulfanylbenzenecarbaldehyde
    • SCHEMBL5057067
    • 88357-16-8
    • FT-0680411
    • MFCD08443944
    • J-513873
    • 4-[(tert-Butyl)sulphanyl]benzaldehyde
    • A862221
    • AKOS005070625
    • DTXSID20464706
    • 4X-0731
    • 4-(tert-butylsulfanyl)benzenecarbaldehyde
    • MDL： MFCD08443944
    • Inchi： 1S/C11H14OS/c1-11(2,3)13-10-6-4-9(8-12)5-7-10/h4-8H,1-3H3
    • InChI Key： RRXBEPPOMHZDBO-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(C=O)=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 194.07700
  • Monoisotopic Mass: 194.07653624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • Density: 1.05
  • Boiling Point: 298.4°C at 760 mmHg
  • Flash Point: 143.2°C
  • Refractive Index: 1.547
  • PSA: 42.37000
  • LogP: 3.38970

4-(tert-butylsulfanyl)benzenecarbaldehyde Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

4-(tert-butylsulfanyl)benzenecarbaldehyde Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-(tert-butylsulfanyl)benzenecarbaldehyde Pricemore >>

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4-(tert-butylsulfanyl)benzenecarbaldehyde Suppliers

Amadis Chemical Company Limited
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(CAS:88357-16-8)4-(tert-butylsulfanyl)benzenecarbaldehyde
Order Number:A862221
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:34
Price ($):348.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:88357-16-8)4-(tert-butylsulfanyl)benzenecarbaldehyde
A862221
Purity:99%
Quantity:5g
Price ($):348.0
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